Cas no 173371-55-6 ((2R,3R,5S,6S)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane)

• Product Name: (2R,3R,5S,6S)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane
• CAS No: 173371-55-6
• MF: C₁₀H₂₀O₆
• MW: 236.262204170227
• MDL: MFCD20265640
• CID: 2083902
• PubChem ID: 125307907
• Update Time: 2025-06-23

(2R,3R,5S,6S)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane Chemical and Physical Properties

Names and Identifiers

• (2R,3R,5S,6S)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane
• (2S,3S,5R,6R)-5,6-Dimethoxy-5,6-dimethyl-1,4-dioxane-2,3-dimethanol
• [(2S,3S,5R,6R)-3-(hydroxymethyl)-5,6-dimethoxy-5,6-dimethyl-1,4-dioxan-2-yl]methanol
• ((2S,3S,5R,6R)-5,6-dimethoxy-1,4-dioxane-2,3-diyl)dimethanol
• (2S)-5beta,6alpha-Dimethoxy-5,6-dimethyl-1,4-dioxane-2beta,3alpha-dimethanol
• MFCD20265640
• SCHEMBL12213299
• AKOS037647199
• DTXSID90441786
• AS-72788
• B3695
• 1,4-Dioxane-2,3-dimethanol,5,6-dimethoxy-5,6-dimethyl-,(2S,3S,5R,6R)-
• A12152
• 173371-55-6
• 1,4-Dioxane-2,3-dimethanol, 5,6-dimethoxy-5,6-dimethyl-, (2S,3S,5R,6R)-

• MDL： MFCD20265640
• Inchi： 1S/C10H20O6/c1-9(13-3)10(2,14-4)16-8(6-12)7(5-11)15-9/h7-8,11-12H,5-6H2,1-4H3/t7-,8-,9+,10+/m0/s1
• InChI Key： RAIJJZVROJTPEU-AXTSPUMRSA-N
• SMILES： O1[C@@H](CO)[C@H](CO)O[C@](C)([C@]1(C)OC)OC

Computed Properties

• Exact Mass: 236.12600
• Monoisotopic Mass: 236.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4
• XLogP3: -1.1

Experimental Properties

• Melting Point: 119.0 to 123.0 deg-C
• PSA: 77.38000
• LogP: -0.51980

Additional information on (2R,3R,5S,6S)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane

Introduction to (2R,3R,5S,6S)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane (CAS No. 173371-55-6)

{(2R,3R,5S,6S)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane}, identified by its Chemical Abstracts Service (CAS) number 173371-55-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the class of dioxane derivatives, which are known for their structural versatility and potential biological activity. The specific stereochemistry defined by the (2R,3R,5S,6S) configuration makes this compound a subject of interest for researchers exploring novel synthetic pathways and pharmacological applications.

The structure of (2R,3R,5S,6S)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane features a highly functionalized dioxane ring system. The presence of multiple hydroxymethyl (-CH₂OH) groups at the 5 and 6 positions introduces potential sites for further chemical modification, while the dimethoxy (-OCH₃) and dimethyl (-CH₃) substituents at the 2 and 3 positions contribute to its overall steric and electronic properties. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in dioxane derivatives due to their reported biological activities. For instance, studies have highlighted the potential of such compounds as scaffolds for drug discovery. The (2R,3R,5S,6S) configuration, in particular, has been studied for its influence on molecular interactions with biological targets. The stereochemical purity of this compound is crucial for ensuring predictable pharmacological effects in drug candidates.

One of the most compelling aspects of (2R,3R,5S,6S)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1,4-dioxane is its utility in synthetic chemistry. The hydroxymethyl groups provide opportunities for etherification or esterification reactions, allowing chemists to attach various functional groups and create more elaborate structures. Additionally, the dimethoxy and dimethyl substituents can serve as protecting groups or directing elements in asymmetric synthesis.

Recent advancements in catalytic methods have enabled more efficient syntheses of complex dioxanes like this one. Transition-metal-catalyzed reactions have been particularly useful in constructing the desired stereochemistry with high precision. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce specific substituents at key positions within the dioxane ring.

The pharmaceutical industry has shown particular interest in dioxane derivatives due to their potential as bioactive molecules. Research has indicated that certain modifications within this class of compounds can enhance binding affinity to biological targets. The specific arrangement of hydroxymethyl and methoxy groups in (2R,3R,5S,6S)-5,6-Bis(hydroxymethyl)-2,3-dimethoxy-2,3-dimethyl-1，4-dioxane may contribute to its suitability as a precursor for drug candidates targeting neurological disorders or metabolic diseases.

Moreover，the synthesis of chiral dioxanes like this one has implications beyond pharmaceuticals. In materials science，for instance，such compounds can be used as building blocks for polymers with tailored properties。 The stereochemistry of the dioxane ring influences the packing and conformational behavior of these polymers，making them useful in applications ranging from coatings to specialty plastics。

The chemical stability of (2R，3R，5S，6S)-5，6-Bis(hydroxymethyl)-2，3-dimethoxy-2，3-dimethyl-1，4-dioxane is another important consideration。 While the hydroxymethyl groups are susceptible to oxidation under certain conditions，the methoxy and methyl substituents provide some protection against degradation。 Proper storage conditions，such as inert atmospheres or stabilizing agents，are essential to maintain its integrity during handling and experimentation。

In conclusion,(2R，3R，5S，6S)-5，6-Bis(hydroxymethyl)-2，3-dimethoxy-2，3-dimethyl-1，4-dioxane (CAS No. 173371-55-6) represents a fascinating compound with significant potential in both pharmaceutical and materials science applications。 Its unique structural features、stereochemical configuration、and synthetic versatility make it a valuable asset for researchers exploring new frontiers in organic chemistry。